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Compound of Interest

Compound Name: 1,3,5-Tris(3-bromophenyl)benzene

Cat. No.: B189653 Get Quote

Technical Guide: 1,3,5-Tris(3-
bromophenyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,3,5-Tris(3-bromophenyl)benzene
(CAS No. 96761-85-2), a versatile trifunctional building block crucial for the development of

advanced materials. This document details its commercial availability, physicochemical

properties, synthesis protocols, and key applications, with a focus on its role in creating porous

organic frameworks.

Commercial Availability
1,3,5-Tris(3-bromophenyl)benzene is readily available from a variety of chemical suppliers

specializing in organic building blocks and materials science precursors. The compound is

typically offered in research quantities, ranging from grams to tens of grams. Potential suppliers

include, but are not limited to, CD Bioparticles and ChemBK.[1] Purity levels are generally high,

with suppliers often quoting a minimum of 96% as determined by High-Performance Liquid

Chromatography (HPLC).[2] Due to its specialized nature, it is intended for professional

research and industrial use only.
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The structural and physical properties of 1,3,5-Tris(3-bromophenyl)benzene are summarized

in the table below. These characteristics make it a robust building block for creating materials

with high thermal stability.

Property Value Source

CAS Number 96761-85-2 [2]

Molecular Formula C₂₄H₁₅Br₃ [2]

Molecular Weight 543.09 g/mol [3]

Appearance
White to yellow crystalline

solid/powder
[3]

Melting Point 170.0 to 174.0 °C [3][4]

Boiling Point (Predicted) 553.9 ± 45.0 °C [4]

Density (Predicted) 1.626 ± 0.06 g/cm³ [4]

Solubility

Soluble in toluene, ethanol,

dimethylformamide, and

methylene chloride; Insoluble

in water.[4]

Purity (Typical) ≥ 96% (HPLC) [2]

Note: Some physical properties, such as boiling point and density, are predicted values based

on computational models.

Experimental Protocols
Synthesis of 1,3,5-Tris(3-bromophenyl)benzene
A common and effective method for synthesizing 1,3,5-triarylbenzenes is through the acid-

catalyzed trimerization of the corresponding acetophenone derivative.[5] For 1,3,5-Tris(3-
bromophenyl)benzene, the precursor is 3'-bromoacetophenone.

Reaction: Cyclocondensation of 3'-Bromoacetophenone
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Materials:

3'-Bromoacetophenone

Tetrachlorosilane (SiCl₄) or another suitable acid catalyst

Anhydrous solvent (e.g., toluene)

Ethanol (for recrystallization)

Magnesium sulfate (for drying)

Silica gel for column chromatography

Standard laboratory glassware for reflux and extraction

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 3'-bromoacetophenone in anhydrous toluene.

Catalyst Addition: Slowly add tetrachlorosilane to the solution. A molar ratio of approximately

1:1 between the acetophenone and the catalyst can be effective, though optimization may be

required.

Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 6-12 hours),

monitoring the reaction progress using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by carefully adding water or a saturated sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash

the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.
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Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography on silica gel to yield pure 1,3,5-Tris(3-
bromophenyl)benzene.

Application in Covalent Organic Framework (COF)
Synthesis
1,3,5-Tris(3-bromophenyl)benzene is an ideal building block for creating two-dimensional

Covalent Organic Frameworks (2D COFs) due to its C₃ symmetry. The bromine atoms serve as

reactive sites for Ullmann coupling reactions, which form strong carbon-carbon bonds to create

a porous, honeycomb-like network.

Reaction: Surface-Mediated Ullmann Coupling

Materials:

1,3,5-Tris(3-bromophenyl)benzene

A metallic substrate (e.g., Cu(111), Ag(111), or Au(111) single crystal)

Ultra-high vacuum (UHV) system

Scanning Tunneling Microscope (STM) for characterization

Procedure:

Substrate Preparation: Prepare an atomically clean metallic substrate surface through cycles

of sputtering and annealing within the UHV system.

Deposition: Deposit 1,3,5-Tris(3-bromophenyl)benzene onto the clean substrate via

thermal evaporation from a Knudsen cell. The substrate is typically held at room temperature

during deposition.

Polymerization: Anneal the substrate to a specific temperature (e.g., 200-400 °C). This

thermal energy initiates the debromination of the precursor molecules followed by the

Ullmann-type coupling between the resulting radical species on the surface.
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Characterization: The formation and structure of the resulting 2D COF can be directly

visualized and characterized in-situ using STM. The resulting network typically exhibits a

porous, honeycomb lattice.[6][7]

Visualizations
The following diagrams, generated using the DOT language, illustrate the key processes

described in this guide.
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Caption: Workflow for the synthesis of 1,3,5-Tris(3-bromophenyl)benzene.

Caption: Formation of a 2D COF from 1,3,5-Tris(3-bromophenyl)benzene nodes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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